N-(4-butylphenyl)-2-((2-oxo-1-(pyridin-4-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[[2-oxo-1-(pyridin-4-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H28N4O2S/c1-2-3-5-18-8-10-20(11-9-18)27-23(30)17-32-24-21-6-4-7-22(21)29(25(31)28-24)16-19-12-14-26-15-13-19/h8-15H,2-7,16-17H2,1H3,(H,27,30)
• InChI Key: LIQSWWDWNHQHIU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=NC=C4
• Molecular Formula: C25H28N4O2S
• Molecular Weight: 448.6 g/mol

Description

N-(4-butylphenyl)-2-((2-oxo-1-(pyridin-4-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H28N4O2S and its molecular weight is 448.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal Activity

A series of novel pyrimidine derivatives, including those with pyridin-3-ylmethyl thio and phenylamino moieties, were synthesized and evaluated for their antifungal activity. Compounds like N-phenyl-6-methyl-2-((pyridin-3-ylmethyl)thio) pyrimidin-4-amine showed high inhibition activity against certain fungi, suggesting potential applications in antifungal treatments (Wang et al., 2018).

Antimicrobial Activity

Compounds synthesized from 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide, a key intermediate, have been evaluated for their antimicrobial properties. This indicates the potential of these compounds, including pyrimidine derivatives, as antimicrobial agents (Bondock et al., 2008).

Antituberculosis Activity

Pyrimidine incorporated Schiff base of isoniazid with antimicrobial and antituberculosis activity was synthesized. This study highlights the potential use of such compounds in treating tuberculosis and related infections (Soni & Patel, 2017).

Anti-inflammatory Diseases

Research on nonpeptidergic compounds, including 3H-pyrido[2,3-d]pyrimidin-4-one derivatives, has shown their ability to block actions at the human CXCR3 chemokine receptor. These compounds are relevant in the context of inflammatory diseases like rheumatoid arthritis and multiple sclerosis (Verzijl et al., 2008).

Antioxidant Activity

Compounds synthesized from 2-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)acetonitrile have been evaluated for their antioxidant properties. Some of these compounds showed antioxidant activity nearly equal to that of ascorbic acid, suggesting their potential as antioxidants (El‐Mekabaty, 2015).

Cytotoxic Activity

A novel compound derived from indibulin and combretastatin scaffolds was synthesized and tested for cytotoxic activity against breast cancer cell lines. This study highlights the potential application of pyrimidine derivatives in cancer treatment (Moghadam & Amini, 2018).